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Compound of Interest

Compound Name: N,N-Dimethylethylamine

CAS No.: 70955-13-4

Cat. No.: B10773956

Get Quote

N,N-Dimethylethylamine (DMEA), a tertiary amine with the chemical formula C₄H₁₁N, is a

versatile and reactive organic compound characterized by its pungent, amine-like odor.[1][2] Its

utility spans numerous industrial and research applications, acting as a crucial intermediate in

the synthesis of pharmaceuticals, a catalyst in polymer production, and a curing agent for

resins used in foundries.[1][3][4] The efficacy and safety of DMEA in these roles are intrinsically

linked to its physical properties, particularly its high volatility, which is a direct consequence of

its vapor pressure and low boiling point.

For researchers, scientists, and drug development professionals, a thorough understanding of

these two properties is paramount. Vapor pressure dictates storage requirements, handling

procedures, and potential exposure risks, while the boiling point is a critical parameter for

purification processes like distillation, reaction temperature control, and solvent removal. This

guide provides a detailed examination of the vapor pressure and boiling point of DMEA,

grounded in established physicochemical data, theoretical principles, and validated

experimental methodologies.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b10773956#bc-rfq
https://www.benchchem.com/product/b10773956/docs?utm_src=pdf-body#introduction-the-significance-of-volatility-in-a-key-industrial-amine
https://www.chemimpex.com/products/46581
https://m.chemicalbook.com/ProductMSDSDetailCB5236897_EN.htm
https://www.chemimpex.com/products/46581
https://grokipedia.com/page/N,N-Dimethylethylamine
https://www.osha.gov/sites/default/files/methods/t-pv2096-01-8711-ch.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Physicochemical Properties of N,N-
Dimethylethylamine
A quantitative understanding of DMEA begins with its fundamental physical constants. These

values provide a snapshot of the compound's behavior under various conditions and are

essential for modeling its properties in experimental and industrial settings.

Property Value Source(s)

Molecular Formula C₄H₁₁N [1][2][5]

Molecular Weight 73.14 g/mol [1][6]

CAS Number 598-56-1 [1][2][5]

Normal Boiling Point 36 - 38 °C (309.15 - 311.15 K) [1][3][5][6]

Vapor Pressure
8.09 psi (55.78 kPa; 418.4

mmHg) at 20 °C
[5][6]

Density 0.675 g/mL at 25 °C [1][3][6]

Melting Point -140 °C [2][3][7]

Flash Point -28 °C (-18.4 °F) [3][6]

Section 1: Vapor Pressure Analysis
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system. It is a

fundamental measure of a substance's tendency to evaporate.

The Influence of Molecular Structure
The relatively high vapor pressure of DMEA at room temperature is a direct result of its

molecular structure. As a tertiary amine, DMEA has a nitrogen atom bonded to three alkyl

groups (two methyl, one ethyl) and possesses no hydrogen atoms directly attached to the

nitrogen.[8][9] This structural feature is critical because it prevents DMEA from acting as a

hydrogen bond donor, thereby precluding the formation of intermolecular N-H···N hydrogen

bonds.[8][9] In contrast, primary and secondary amines, which do have N-H bonds, exhibit
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stronger intermolecular forces, leading to lower vapor pressures and higher boiling points.[8][9]

[10] The dominant intermolecular forces in DMEA are the weaker van der Waals forces and

dipole-dipole interactions, which are more easily overcome, allowing molecules to escape into

the vapor phase.

Temperature Dependence and Theoretical Modeling
The vapor pressure of any liquid increases non-linearly with temperature. This relationship can

be modeled using thermodynamic equations.

The Clausius-Clapeyron Equation: This relationship describes the connection between the

vapor pressure and the absolute temperature, relating it to the enthalpy of vaporization

(ΔHvap). It provides a strong theoretical basis for understanding why vapor pressure

increases as more thermal energy becomes available to overcome intermolecular forces.

The Antoine Equation: For practical applications, the Antoine equation is a widely used semi-

empirical formula that correlates vapor pressure (P) and temperature (T). The general form

is:

log₁₀(P) = A − (B / (T + C))

Where A, B, and C are empirically determined constants specific to the substance. While

specific, publicly available Antoine constants for N,N-Dimethylethylamine are not readily

found in the searched literature, these constants are routinely determined for compounds of

industrial importance and used in chemical engineering process design.[11][12][13] The

determination of these constants requires precise experimental measurements of vapor

pressure at various temperatures.

Section 2: Boiling Point Analysis
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The normal boiling point is the

boiling point at an atmospheric pressure of 1 atm (101.325 kPa).

N,N-Dimethylethylamine has a normal boiling point in the range of 36-38 °C.[1][3][7] This low

boiling point makes it a highly volatile liquid at room temperature.[14]
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The same structural features that dictate its high vapor pressure also explain its low boiling

point. The absence of hydrogen bonding capability means that less thermal energy is required

to overcome the intermolecular forces holding the liquid together, resulting in boiling at a

relatively low temperature compared to other compounds of similar molecular weight, such as

primary amines or alcohols.[8][9][10] For example, the primary amine butylamine (molar mass

73.14 g/mol ) has a boiling point of 78 °C, significantly higher than that of DMEA due to its

ability to form hydrogen bonds.[8]

Section 3: Experimental Determination Protocols
The precise and accurate determination of vapor pressure and boiling point is crucial for

validating theoretical models and ensuring safety and efficiency in process design. The

following protocols outline standard laboratory methodologies.

Protocol for Normal Boiling Point Determination
This protocol uses a standard distillation apparatus to determine the boiling point at

atmospheric pressure. The principle is to heat the liquid until it reaches a steady-state

equilibrium between the liquid and vapor phases, with the temperature of the vapor being the

boiling point.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

Claisen adapter, a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place approximately 15-20 mL of N,N-Dimethylethylamine and a few

boiling chips into the round-bottom flask. The boiling chips are essential to prevent bumping

and ensure smooth boiling.

Thermometer Placement (Critical Step): Insert the thermometer through the Claisen adapter,

ensuring the top of the thermometer bulb is level with the bottom of the side-arm leading to

the condenser. This placement is causal to accuracy, as it measures the temperature of the

vapor that is in equilibrium with the boiling liquid, not the liquid itself.

Heating: Gently heat the flask using a heating mantle.
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Equilibrium Establishment: Observe the condensation ring of the vapor rising up the flask.

The boiling point is reached when this vapor surrounds the thermometer bulb and a steady

temperature is observed for several minutes, while condensate is actively dripping from the

condenser into the receiving flask.

Data Recording: Record the steady temperature reading. This is the observed boiling point.

Correct for any deviation from standard atmospheric pressure if high accuracy is required.

Protocol for Vapor Pressure Determination
(Ebulliometry)
An ebulliometer is a specialized instrument for accurately measuring the boiling point of a liquid

at a controlled, often sub-atmospheric, pressure. By measuring the boiling point at various

pressures, a vapor pressure curve can be constructed.

Methodology:

Apparatus: Utilize a modified Swietoslawski ebulliometer, which is designed to ensure a true

vapor-liquid equilibrium.[15] The system is connected to a vacuum pump and a precise

pressure controller/manometer.

Sample Introduction: Introduce a known quantity of N,N-Dimethylethylamine into the

ebulliometer's boiling chamber.

Pressure Adjustment: Evacuate the system and then set the pressure controller to the first

desired sub-atmospheric pressure. The system must be leak-tight for the pressure to remain

stable.

Heating and Equilibrium: Heat the sample until it boils. The ebulliometer's design uses a

Cottrell pump or similar mechanism to spray a mixture of liquid and vapor over the

thermometer well, ensuring the measured temperature is that of the true vapor-liquid

equilibrium.

Data Logging: Once the temperature and pressure readings are stable for several minutes,

record both values. This constitutes one data point on the vapor pressure curve.
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Iterative Measurement: Incrementally increase the pressure and repeat steps 4 and 5 to

generate a series of data points (T, P).

Data Analysis: Plot the collected data (e.g., ln(P) vs 1/T) and fit it to the Antoine or Clausius-

Clapeyron equation to determine the substance-specific constants and the enthalpy of

vaporization.

Section 4: Visualizations of Key Concepts
Diagram 1: Vapor Pressure and Temperature
Relationship
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Relationship Between Temperature, Vapor Pressure, and Boiling Point
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Caption: Step-by-step workflow for the experimental determination of a liquid's normal boiling

point using a standard laboratory distillation setup.
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Section 5: Implications in Research and
Development
The high volatility of DMEA is a double-edged sword that demands careful management in a

professional setting.

In Pharmaceutical Synthesis: DMEA can be used as a catalyst or a reagent. [1]Its low boiling

point facilitates its removal from the reaction mixture post-completion via simple evaporation

or distillation, simplifying product purification. [1]However, this also means that reactions

must often be conducted in closed systems or under reflux to prevent loss of the reagent.

Dimethylamine derivatives, a related class of compounds, are important pharmacophores in

many FDA-approved drugs, highlighting the role of such amines in medicinal chemistry. [16]

[17][18]

Safety and Handling: The high vapor pressure at ambient temperatures means that

significant concentrations of DMEA vapor can accumulate in enclosed spaces. [19]This is a

major safety concern, as the compound is flammable, corrosive, and harmful if inhaled. [20]

[21]All handling must be performed in a well-ventilated area, such as a fume hood, with

appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,

and respiratory protection if necessary. [2][21]Grounding of equipment is also critical to

prevent ignition from static discharge. [20][21]

Conclusion
The vapor pressure and boiling point of N,N-Dimethylethylamine are defining

physicochemical characteristics that stem directly from its tertiary amine structure, which lacks

the capacity for hydrogen bonding. The resulting weak intermolecular forces lead to a high

vapor pressure (8.09 psi at 20 °C) and a low normal boiling point (36-38 °C). These properties

make DMEA a highly volatile compound, a factor that is central to its application in industrial

catalysis and chemical synthesis, as well as to the stringent safety protocols required for its

handling and storage. A comprehensive grasp of these parameters, supported by robust

theoretical understanding and precise experimental validation, is essential for any scientist or

researcher working with this important chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://cpha.tu.edu.iq/images/mhadrat/lyth/Amines.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75503&Mask=4&Type=ANTOINE&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C74895&Mask=4&Type=ANTOINE&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C91667&Mask=4&Type=ANTOINE&Plot=on
https://en.wikipedia.org/wiki/N,N-Dimethylethylamine
https://pure.rug.nl/ws/files/6762227/2011JChemEngDataKlepacova.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11367245/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04730c
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04730c
https://www.researchgate.net/publication/383662960_FDA-approved_drugs_containing_dimethylamine_pharmacophore_a_review_of_the_last_50_years
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylethylamine
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23992~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:34:13~~N%20N-Dimethylethylamine~~
https://www.fishersci.com/store/msds?partNumber=AC219292500&countryCode=US&language=en
https://www.benchchem.com/product/b10773956/docs#introduction-the-significance-of-volatility-in-a-key-industrial-amine
https://www.benchchem.com/product/b10773956/docs#introduction-the-significance-of-volatility-in-a-key-industrial-amine
https://www.benchchem.com/product/b10773956/docs#introduction-the-significance-of-volatility-in-a-key-industrial-amine
https://www.benchchem.com/product/b10773956/docs#introduction-the-significance-of-volatility-in-a-key-industrial-amine
https://www.benchchem.com/product/b10773956?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

